Cas no 1807439-89-9 (4-Bromo-2-nitropyridine-3-acrylic acid)

• Product Name: 4-Bromo-2-nitropyridine-3-acrylic acid
• CAS No: 1807439-89-9
• MF: C₈H₅BrN₂O₄
• MW: 273.040301084518
• CID: 4901940
• Update Time: 2025-05-25

4-Bromo-2-nitropyridine-3-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-nitropyridine-3-acrylic acid

• Inchi： 1S/C8H5BrN2O4/c9-6-3-4-10-8(11(14)15)5(6)1-2-7(12)13/h1-4H,(H,12,13)/b2-1+
• InChI Key： XGLGIKRMZBZFNA-OWOJBTEDSA-N
• SMILES： BrC1C=CN=C(C=1/C=C/C(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 1.7
• Topological Polar Surface Area: 96

Additional information on 4-Bromo-2-nitropyridine-3-acrylic acid

Professional Introduction to 4-Bromo-2-nitropyridine-3-acrylic acid (CAS No. 1807439-89-9)

4-Bromo-2-nitropyridine-3-acrylic acid, identified by the chemical compound code CAS No. 1807439-89-9, is a significant intermediate in the field of pharmaceutical and agrochemical synthesis. This compound, featuring a pyridine core substituted with a bromine atom at the 4-position and a nitro group at the 2-position, further incorporates a carboxylic acid functional group at the 3-position, making it a versatile building block for various chemical transformations.

The structural attributes of 4-Bromo-2-nitropyridine-3-acrylic acid contribute to its utility in synthesizing complex molecules. The presence of both electrophilic and nucleophilic sites on the pyridine ring allows for diverse reaction pathways, including nucleophilic aromatic substitution, cross-coupling reactions, and addition reactions. These characteristics make it particularly valuable in the development of novel pharmaceuticals and specialty chemicals.

In recent years, research has highlighted the role of halogenated pyridines in medicinal chemistry due to their ability to serve as pharmacophores in drug design. Specifically, the bromine substituent in 4-Bromo-2-nitropyridine-3-acrylic acid facilitates palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heteroaryl systems. These transformations are widely employed in the synthesis of active pharmaceutical ingredients (APIs) targeting various therapeutic areas.

The nitro group at the 2-position of the pyridine ring further enhances the reactivity of 4-Bromo-2-nitropyridine-3-acrylic acid. Nitro compounds are well-known for their ability to undergo reduction to amino groups, providing a pathway to introduce amine functionalities into molecular frameworks. This property is particularly useful in designing drugs that require amine-based pharmacophores, such as kinase inhibitors and antiviral agents.

The carboxylic acid moiety at the 3-position of 4-Bromo-2-nitropyridine-3-acrylic acid offers additional synthetic possibilities. It can participate in esterification reactions to form acyl derivatives, which are common in drug formulations for improving solubility and stability. Moreover, carboxylic acids can be converted into other functional groups like esters, amides, and anhydrides through standard organic transformations, expanding its utility in synthetic chemistry.

Recent advancements in medicinal chemistry have demonstrated the importance of heterocyclic compounds in drug discovery. Pyridine derivatives, including 4-Bromo-2-nitropyridine-3-acrylic acid, have been extensively studied for their potential as therapeutic agents. For instance, studies have shown that certain pyridine-based scaffolds exhibit antimicrobial, anti-inflammatory, and anticancer properties. The structural diversity offered by compounds like this makes them attractive candidates for further pharmacological exploration.

The agrochemical industry also benefits from the versatility of 4-Bromo-2-nitropyridine-3-acrylic acid. Halogenated pyridines are frequently used in developing pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The specific reactivity of this compound allows for the synthesis of novel agrochemicals with improved efficacy and environmental safety profiles.

In conclusion, 4-Bromo-2-nitropyridine-3-acrylic acid (CAS No. 1807439-89-9) is a multifunctional compound with broad applications in pharmaceutical and agrochemical research. Its unique structural features enable a wide range of chemical transformations, making it an indispensable tool for synthetic chemists. As research continues to uncover new therapeutic targets and agricultural challenges, compounds like this will remain crucial in developing innovative solutions.